Cas no 2034613-73-3 (3,3,3-trifluoro-N-{5-(furan-2-yl)pyridin-3-ylmethyl}propane-1-sulfonamide)

• Product Name: 3,3,3-trifluoro-N-{5-(furan-2-yl)pyridin-3-ylmethyl}propane-1-sulfonamide
• CAS No: 2034613-73-3
• MF: C₁₃H₁₃F₃N₂O₃S
• MW: 334.314132452011
• CID: 5950415
• PubChem ID: 119105489
• Update Time: 2025-11-01

3,3,3-trifluoro-N-{5-(furan-2-yl)pyridin-3-ylmethyl}propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-N-{5-(furan-2-yl)pyridin-3-ylmethyl}propane-1-sulfonamide
• AKOS026699240
• F6561-1716
• 2034613-73-3
• 3,3,3-trifluoro-N-{[5-(furan-2-yl)pyridin-3-yl]methyl}propane-1-sulfonamide
• 3,3,3-trifluoro-N-[[5-(furan-2-yl)pyridin-3-yl]methyl]propane-1-sulfonamide
• 3,3,3-trifluoro-N-((5-(furan-2-yl)pyridin-3-yl)methyl)propane-1-sulfonamide

• Inchi： 1S/C13H13F3N2O3S/c14-13(15,16)3-5-22(19,20)18-8-10-6-11(9-17-7-10)12-2-1-4-21-12/h1-2,4,6-7,9,18H,3,5,8H2
• InChI Key： ZLGBNDCZBLPQHR-UHFFFAOYSA-N
• SMILES： S(CCC(F)(F)F)(NCC1C=NC=C(C2=CC=CO2)C=1)(=O)=O

Computed Properties

• Exact Mass: 334.05989794g/mol
• Monoisotopic Mass: 334.05989794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 80.6Ų

Additional information on 3,3,3-trifluoro-N-{5-(furan-2-yl)pyridin-3-ylmethyl}propane-1-sulfonamide

Introduction to 3,3,3-Trifluoro-N-{5-(Furan-2-Yl)Pyridin-3-Ylmethyl}Propane-1-Sulfonamide (CAS No. 2034613-73-3)

The compound CAS No. 2034613-73-3, known as 3,3,3-trifluoro-N-{5-(furan-2-yl)pyridin-3-ylmethyl}propane-1-sulfonamide, is a highly specialized organic compound with a complex structure that combines multiple functional groups. This molecule has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique properties and potential applications.

The structure of this compound is characterized by a trifluoropropane sulfonamide group attached to a pyridine ring substituted with a furan moiety at the 5-position. The combination of these groups creates a molecule with high chemical stability and bioavailability, making it an ideal candidate for drug development and advanced materials research.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its sulfonamide group is known for its ability to form hydrogen bonds, which enhances its solubility and bioavailability in biological systems. Additionally, the presence of the furan ring introduces electronic properties that can modulate the activity of the molecule in various biological pathways.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The synthesis begins with the preparation of the trifluoropropane sulfonamide intermediate, which is then coupled with the appropriately substituted pyridine derivative containing the furan substituent.

The application of this compound extends beyond medicinal chemistry. Its unique electronic properties make it a promising candidate for use in advanced materials such as semiconductors and optoelectronic devices. Researchers have explored its potential as a dopant in organic light-emitting diodes (OLEDs), where its ability to stabilize charge carriers has shown significant promise.

In conclusion, CAS No. 2034613-73-3, or 3,3,3-trifluoro-N-{5-(furan-2-yl)pyridin-3-y lmethyl}propane -1-sulfonamide, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its intricate structure and versatile properties continue to drive innovative research and development efforts in both academic and industrial settings.